N-doped graphitic self-encapsulation for high performance silicon anodes in lithium-ion batteries†
Energy & Environmental Science Pub Date: 2013-11-04 DOI: 10.1039/C3EE43322F
Abstract
N-doped sites at CNT and graphene trigger spontaneous encapsulation of Si particles by simple pH control at room temperature. Significantly, N-doped CNT encapsulated Si composite electrode materials show remarkable cycle life and rate performance in battery operations. Superior capacity retention of 79.4% is obtained after 200 cycles and excellent rate capability of 914 mA h g−1 is observed at a 10 C rate.
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Journal Name：Energy & Environmental Science
Research Products
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CAS no.: 18746-72-0
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CAS no.: 14517-44-3
